Cas no 1782902-51-5 (methyl hexahydro-2H-furo[2,3-c]pyrrole-3a-carboxylate)

• Product Name: methyl hexahydro-2H-furo[2,3-c]pyrrole-3a-carboxylate
• CAS No: 1782902-51-5
• MF: C₈H₁₃NO₃
• MW: 171.193722486496
• CID: 6231806
• PubChem ID: 84075512
• Update Time: 2025-10-19

methyl hexahydro-2H-furo[2,3-c]pyrrole-3a-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl hexahydro-2H-furo[2,3-c]pyrrole-3a-carboxylate
• 1782902-51-5
• EN300-27733266

• Inchi： 1S/C8H13NO3/c1-11-7(10)8-2-3-12-6(8)4-9-5-8/h6,9H,2-5H2,1H3
• InChI Key： AXQXLXSIFGUDBL-UHFFFAOYSA-N
• SMILES： O1CCC2(C(=O)OC)CNCC12

Computed Properties

• Exact Mass: 171.08954328g/mol
• Monoisotopic Mass: 171.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 47.6Ų

Additional information on methyl hexahydro-2H-furo[2,3-c]pyrrole-3a-carboxylate

Comprehensive Overview of Methyl Hexahydro-2H-furo[2,3-c]pyrrole-3a-carboxylate (CAS No. 1782902-51-5)

The compound methyl hexahydro-2H-furo[2,3-c]pyrrole-3a-carboxylate (CAS No. 1782902-51-5) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, combining a furo[2,3-c]pyrrole core with a methyl carboxylate functional group, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, where its scaffold could serve as a building block for novel therapeutics targeting neurological and metabolic disorders.

In recent years, the demand for heterocyclic compounds like methyl hexahydro-2H-furo[2,3-c]pyrrole-3a-carboxylate has surged due to their role in developing next-generation pharmaceuticals. The compound's CAS No. 1782902-51-5 is frequently searched in academic databases and chemical supplier catalogs, reflecting its growing importance. Its structural complexity and chiral centers also make it a subject of interest in asymmetric synthesis, a hot topic in modern organic chemistry. Scientists are exploring its use in creating enantioselective catalysts, which are critical for producing optically active drugs with fewer side effects.

One of the most discussed applications of methyl hexahydro-2H-furo[2,3-c]pyrrole-3a-carboxylate is its potential in central nervous system (CNS) drug development. The furo[2,3-c]pyrrole moiety resembles motifs found in several FDA-approved drugs, sparking curiosity about its pharmacokinetic properties. Questions like "How does methyl hexahydro-2H-furo[2,3-c]pyrrole-3a-carboxylate interact with GABA receptors?" or "Can it cross the blood-brain barrier?" are commonly raised in forums and research papers. These inquiries highlight the compound's relevance to current trends in neuroscience and psychopharmacology.

From a synthetic chemistry perspective, the methyl carboxylate group in CAS No. 1782902-51-5 offers excellent reactivity for further derivatization. This feature aligns with the industry's shift toward green chemistry, as researchers seek efficient, low-waste methods to modify such intermediates. The compound's stability under various conditions also makes it a candidate for flow chemistry applications, another trending topic in process optimization. Laboratories worldwide are investigating its use in continuous manufacturing systems to reduce environmental impact.

The agrochemical sector has also shown interest in methyl hexahydro-2H-furo[2,3-c]pyrrole-3a-carboxylate, particularly for designing new plant growth regulators. Its structural similarity to alkaloids found in nature raises possibilities for eco-friendly crop protection agents. Queries such as "Is CAS No. 1782902-51-5 biodegradable?" or "Can it enhance nutrient uptake in plants?" frequently appear in agricultural science discussions. These explorations reflect the compound's potential to address global challenges in sustainable farming.

Analytical chemists emphasize the importance of advanced characterization techniques for methyl hexahydro-2H-furo[2,3-c]pyrrole-3a-carboxylate. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) studies are essential for verifying its purity and stereochemistry—topics that dominate quality control forums. The compound's CAS registry number serves as a crucial identifier in these analyses, ensuring accurate data sharing across international research teams working on collaborative projects.

In material science, the furo[2,3-c]pyrrole framework of CAS No. 1782902-51-5 has inspired investigations into organic electronic materials. Its conjugated system could contribute to developing novel semiconducting polymers, a field experiencing rapid growth due to demands for flexible electronics. Researchers are examining whether derivatives of this compound could improve charge transport properties in organic light-emitting diodes (OLEDs) or photovoltaic cells.

As regulatory landscapes evolve, the safety profile of methyl hexahydro-2H-furo[2,3-c]pyrrole-3a-carboxylate remains a priority. While not classified as hazardous, thorough toxicological assessments are ongoing to meet REACH compliance standards—a frequently searched term among industrial chemists. These evaluations will determine its suitability for large-scale applications while addressing concerns about occupational exposure limits and environmental persistence.

The future directions for CAS No. 1782902-51-5 research may include computational modeling studies to predict its interactions with biological targets. With artificial intelligence gaining traction in drug discovery, molecular docking simulations could reveal new therapeutic avenues for this compound. Such approaches would resonate with the pharmaceutical industry's push toward in silico screening methods to accelerate development timelines.

In conclusion, methyl hexahydro-2H-furo[2,3-c]pyrrole-3a-carboxylate represents a fascinating case study at the intersection of multiple scientific disciplines. Its CAS registry number serves as a gateway to an expanding body of literature exploring its synthetic utility, biological potential, and material applications. As research continues to uncover its properties, this compound will likely remain a subject of intense investigation and innovation across chemistry-driven industries.